Cas no 1267888-41-4 (1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 1267888-41-4
• MF: C₁₁H₂₂N₄O
• MW: 226.318582057953
• CID: 6325799
• PubChem ID: 82206119
• Update Time: 2025-05-19

1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanamine
• 1267888-41-4
• EN300-1595550
• [1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]methanamine

• Inchi： 1S/C11H22N4O/c1-3-4-5-6-7-15-11(9-16-2)10(8-12)13-14-15/h3-9,12H2,1-2H3
• InChI Key： GFYACFMULRYERQ-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CN)N=NN1CCCCCC

Computed Properties

• Exact Mass: 226.17936134g/mol
• Monoisotopic Mass: 226.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66Ų

Additional information on 1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanamine

Professional Introduction to Compound with CAS No. 1267888-41-4 and Product Name: 1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanamine

The compound identified by the CAS number 1267888-41-4 and the product name 1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of a hexyl side chain and a triazol ring system contributes to its distinct chemical behavior, making it a promising candidate for various biochemical applications.

Recent research in the domain of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. The 1,2,3-triazol core is particularly noteworthy for its ability to enhance binding affinity and metabolic stability, which are critical factors in the design of novel therapeutic agents. The incorporation of a methoxymethyl group at the 5-position of the triazol ring further modulates the electronic properties of the molecule, potentially influencing its interactions with biological targets.

In the context of contemporary pharmaceutical research, compounds like 1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanamine are being explored for their potential in modulating inflammatory pathways and cellular signaling cascades. Studies have demonstrated that derivatives of this class can exhibit significant activity against enzymes involved in pain perception and immune response. The hexyl chain not only enhances solubility but also contributes to targeted delivery mechanisms, improving bioavailability and therapeutic efficacy.

The structural features of this compound make it an intriguing subject for further investigation. The combination of a lipophilic hexyl group with a polar triazol ring creates a balance that allows for efficient penetration into biological membranes while maintaining stability in physiological conditions. This balance is crucial for compounds intended for systemic administration, where both distribution and duration of action are key considerations.

Advances in computational chemistry have enabled more precise predictions of the pharmacokinetic properties of such molecules. Molecular docking studies using 1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanamine as a lead compound have identified potential binding sites on target proteins that could be exploited for therapeutic intervention. These studies not only validate the compound's potential but also provide insights into possible structural modifications that could enhance its pharmacological profile.

Experimental validation through in vitro assays has corroborated the computational findings. Preliminary data suggest that this compound exhibits dose-dependent inhibition of specific enzymes implicated in chronic inflammatory diseases. The mechanism of action appears to involve modulation of intracellular signaling pathways that regulate cytokine production and immune cell activation. Such findings align with the growing interest in developing small-molecule inhibitors as alternatives to existing treatments.

The synthesis of 1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanamine involves multi-step organic transformations that highlight the synthetic versatility of triazol derivatives. The use of protecting groups to safeguard reactive sites during synthesis is a testament to the sophisticated nature of modern pharmaceutical chemistry. Efficient synthetic routes not only facilitate large-scale production but also allow for rapid screening of analogs with varying substituents.

Future directions in research may focus on exploring the compound's potential in combination therapies. The ability to synergize multiple pharmacological effects can lead to more comprehensive treatment strategies for complex diseases. Additionally, investigating the compound's behavior in preclinical models will provide further insights into its safety profile and therapeutic window before human trials can commence.

The development of novel pharmaceutical agents is an iterative process that relies on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of 1-hexyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanamine exemplifies how structural innovation can lead to functional improvements that translate into tangible benefits for patients. As research progresses, compounds like this one hold promise for addressing unmet medical needs across various therapeutic areas.